(2-BENZHYDRYLOXYCARBONYLAMINO-6-OXO-1,6-DIHYDRO-PURIN-9-YL)-ACETIC ACID
(2-BENZHYDRYLOXYCARBONYLAMINO-6-OXO-1,6-DIHYDRO-PURIN-9-YL)-ACETIC ACID
Brand Name:
Vulcanchem
CAS No.:
169287-79-0
VCID:
VC0067443
InChI:
InChI=1S/C21H17N5O5/c27-15(28)11-26-12-22-16-18(26)23-20(24-19(16)29)25-21(30)31-17(13-7-3-1-4-8-13)14-9-5-2-6-10-14/h1-10,12,17H,11H2,(H,27,28)(H2,23,24,25,29,30)
SMILES:
C1=CC=C(C=C1)C(C2=CC=CC=C2)OC(=O)NC3=NC(=O)C4=C(N3)N(C=N4)CC(=O)O
Molecular Formula:
C21H17N5O5
Molecular Weight:
419.4 g/mol
(2-BENZHYDRYLOXYCARBONYLAMINO-6-OXO-1,6-DIHYDRO-PURIN-9-YL)-ACETIC ACID
CAS No.: 169287-79-0
Main Products
VCID: VC0067443
Molecular Formula: C21H17N5O5
Molecular Weight: 419.4 g/mol
| CAS No. | 169287-79-0 |
|---|---|
| Product Name | (2-BENZHYDRYLOXYCARBONYLAMINO-6-OXO-1,6-DIHYDRO-PURIN-9-YL)-ACETIC ACID |
| Molecular Formula | C21H17N5O5 |
| Molecular Weight | 419.4 g/mol |
| IUPAC Name | 2-[2-(benzhydryloxycarbonylamino)-6-oxo-3H-purin-9-yl]acetic acid |
| Standard InChI | InChI=1S/C21H17N5O5/c27-15(28)11-26-12-22-16-18(26)23-20(24-19(16)29)25-21(30)31-17(13-7-3-1-4-8-13)14-9-5-2-6-10-14/h1-10,12,17H,11H2,(H,27,28)(H2,23,24,25,29,30) |
| Standard InChIKey | JGZVALGHHYRQFC-UHFFFAOYSA-N |
| Isomeric SMILES | C1=CC=C(C=C1)C(C2=CC=CC=C2)OC(=O)NC3=NC(=O)C4=C(N3)N(C=N4)CC(=O)O |
| SMILES | C1=CC=C(C=C1)C(C2=CC=CC=C2)OC(=O)NC3=NC(=O)C4=C(N3)N(C=N4)CC(=O)O |
| Canonical SMILES | C1=CC=C(C=C1)C(C2=CC=CC=C2)OC(=O)NC3=NC(=O)C4=C(N3)N(C=N4)CC(=O)O |
| PubChem Compound | 15513043 |
| Last Modified | Nov 17 2021 |
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